Cas no 175277-87-9 (3-Fluoro-4-methyl-thiobenzamide)

• Product Name: 3-Fluoro-4-methyl-thiobenzamide
• CAS No: 175277-87-9
• MF: C₈H₈FNS
• MW: 169.219223976135
• MDL: MFCD00275549
• CID: 92155
• PubChem ID: 3823232
• Update Time: 2025-07-28

3-Fluoro-4-methyl-thiobenzamide Chemical and Physical Properties

Names and Identifiers

• 3-FLUORO-4-(METHYLTHIO)BENZAMIDE
• Benzenecarbothioamide, 3-fluoro-4-methyl- (9CI)
• 3-Fluoro-4-methyl(thiobenzamide)
• 3-fluoro-4-methyl-Benzenecarbothioamide
• 3-Fluoro-4-methyl-thiobenzamide
• 3-Fluoro-4-methylbenzene-1-carbothioamide
• 3-Fluoro-4-(methylsulphanyl)benzamide, 4-Carbamoyl-2-fluorothioanisole
• 3-Fluoro-4-methylbenzenecarbothioamide, 4-Carbamothioyl-2-fluorotoluene
• AS-5592
• 3-Fluoro-4-methylbenzenecarbothioamide, AldrichCPR
• 3-fluoro-4-methylthiobenzamide
• CS-0448319
• MFCD00275549
• DTXSID50396905
• Benzenecarbothioamide, 3-fluoro-4-methyl-
• FT-0615677
• EN300-1599580
• AKOS000134409
• 3-fluoro-4-methylbenzenecarbothioamide
• 3-Fluoro-4-methylbenzothioamide
• 175277-87-9
• A812026
• 3-Fluoro-4-(methylthio)benzamide97%
• 3-Fluoro-4-(methylthio)benzamide 97%

• MDL： MFCD00275549
• Inchi： 1S/C8H8FNS/c1-5-2-3-6(8(10)11)4-7(5)9/h2-4H,1H3,(H2,10,11)
• InChI Key： WFCXNRMNVWYANI-UHFFFAOYSA-N
• SMILES： S=C(C1C=CC(C)=C(C=1)F)N

Computed Properties

• Exact Mass: 169.03600
• Monoisotopic Mass: 169.03614860g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 58.1Ų

Experimental Properties

• Melting Point: 170-173°C
• PSA: 58.11000
• LogP: 2.46860
• Sensitiveness: Stench

3-Fluoro-4-methyl-thiobenzamide Security Information

• Hazard Statement： Irritant/Stench
• Hazardous Material transportation number：UN2811
• Hazardous Material Identification：
• Packing Group：III
• Hazard Level：6.1
• Packing Group：III
• Safety Term：6.1
• HazardClass：6.1
• PackingGroup：III